2,2,2-Trifluoro-1-(thiazol-2-yl)ethanol
Cat. No. B3376501
M. Wt: 183.15
InChI Key: OZYOWBJWGFJRIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08673908B2
Procedure details
According to Reference Example 8-2, by use of thiazole-2-carbaldehyde (300 mg, 2.65 mmol) dissolved in N,N-dimethylformamide (4.5 mL), potassium carbonate (73 mg, 0.53 mmol) and (trifluoromethyl)trimethylsilane (0.470 mL, 3.18 mmol), the mixture was stirred and reacted at room temperature for 1.2 hours. Then, purification by preparative thin-layer chromatography (chloroform/methanol=15/1) was performed to give 2,2,2-trifluoro-1-(thiazol-2-yl)ethanol (Compound DM) (357 mg, yield: 74%).
Yield
74%
Identifiers
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REACTION_CXSMILES
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[S:1]1[CH:5]=[CH:4][N:3]=[C:2]1[CH:6]=[O:7].C(=O)([O-])[O-].[K+].[K+].[F:14][C:15]([Si](C)(C)C)([F:17])[F:16]>CN(C)C=O>[F:14][C:15]([F:17])([F:16])[CH:6]([C:2]1[S:1][CH:5]=[CH:4][N:3]=1)[OH:7] |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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300 mg
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Type
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reactant
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Smiles
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S1C(=NC=C1)C=O
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Step Two
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Name
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Quantity
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73 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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0.47 mL
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Type
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reactant
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Smiles
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FC(F)(F)[Si](C)(C)C
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Step Three
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Name
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Quantity
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4.5 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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reacted at room temperature for 1.2 hours
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Duration
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1.2 h
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CUSTOM
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Type
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CUSTOM
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Details
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Then, purification by preparative thin-layer chromatography (chloroform/methanol=15/1)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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FC(C(O)C=1SC=CN1)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 357 mg | |
| YIELD: PERCENTYIELD | 74% | |
| YIELD: CALCULATEDPERCENTYIELD | 73.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
